Cas no 72301-63-4 (3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl-)
72301-63-4 structure
Product Name:3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl-
CAS No:72301-63-4
MF:C16H18N4O2
MW:298.339723110199
CID:544179
PubChem ID:13300547
Update Time:2025-04-19
3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-N-[2-[methyl(pyridine-3-carbonyl)amino]ethyl]pyridine-3-carboxamide
- N,N'-Dimethyl-N,N'-ethylenebis(nicotinamide)
- DTXSID80535683
- 72301-63-4
- SCHEMBL9763463
- N,N'-(Ethane-1,2-diyl)bis(N-methylpyridine-3-carboxamide)
- 3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl-
-
- Inchi: 1S/C16H18N4O2/c1-19(15(21)13-5-3-7-17-11-13)9-10-20(2)16(22)14-6-4-8-18-12-14/h3-8,11-12H,9-10H2,1-2H3
- InChI Key: VEAPBWDGVWUTPW-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)N(C)CCN(C)C(C1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 298.14300
- Monoisotopic Mass: 298.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 66.40000
- LogP: 1.32080
3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
72301-63-4 (3-Pyridinecarboxamide, N,N'-1,2-ethanediylbis[N-methyl-) Related Products
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